Cas no 1980044-86-7 (2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate)

• Product Name: 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate
• CAS No: 1980044-86-7
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD27978598
• CID: 4632505
• Update Time: 2025-06-07

2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-(8-aza-bicyclo[3.2.1]octan-3-yl)acetic acid 2,2,2-trifluoroacetate
• 2-(8-Aza-bicyclo[3.2.1]octan-3-yl)-acetic acid 2,2,2-trifluoroacetate
• 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate

• MDL： MFCD27978598
• Inchi： 1S/C9H15NO2.C2HF3O2/c11-9(12)5-6-3-7-1-2-8(4-6)10-7;3-2(4,5)1(6)7/h6-8,10H,1-5H2,(H,11,12);(H,6,7)
• InChI Key： SBTKZKOXVIYMQG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CC2NC(CC2)C1.C(O)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate

Introduction to 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate (CAS No. 1980044-86-7)

2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate, identified by the CAS number 1980044-86-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its bicyclic structure, which is further modified by the presence of an azacycloalkane moiety. The introduction of a 2,2,2-trifluoroacetate group enhances its chemical properties, making it a promising candidate for various biochemical applications.

The molecular framework of 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate consists of a bicyclic system derived from bicyclo[3.2.1]octane, which is a well-studied scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products. The substitution of one of the carbon atoms with an azacycloalkane ring introduces nitrogen into the structure, which can significantly influence the compound's interactions with biological targets. This nitrogen-containing heterocycle is particularly interesting because it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding.

The presence of the 2,2,2-trifluoroacetate group further modulates the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity due to their electronegativity and small size. In this context, the trifluoroacetate moiety can improve the compound's solubility in polar solvents and its interaction with hydrophilic regions of biological targets. This feature makes 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate a valuable building block for designing novel pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. Studies using molecular docking simulations have shown that 2-(8-Aza-Bicyclo3.2.1Octan-3-Yl)Acetic Acid 2,2,2-Trifluoroacetate can interact with various protein targets through multiple hydrogen bonds and hydrophobic interactions. These interactions are critical for designing drugs that exhibit high selectivity and potency. The ability to fine-tune these interactions by modifying the substituents on the bicyclic core provides a powerful tool for drug discovery.

In addition to its potential as a pharmacophore, CAS No. 1980044-86-7 has been explored in the development of novel materials with unique properties. The rigid bicyclic structure combined with the flexible azacycloalkane moiety can lead to polymers or copolymers with enhanced thermal stability and mechanical strength. Such materials are of interest in industries requiring high-performance polymers, such as aerospace and automotive manufacturing.

The synthesis of 8-Aza-Bicyclo[3.2.1]octan-3-yl acetic acid derivatives has been a focus of synthetic organic chemists due to their structural complexity and potential biological activity. The introduction of fluorine atoms into these derivatives has been particularly effective in enhancing their pharmacological properties. For instance, fluorinated analogs have shown improved bioavailability and reduced susceptibility to metabolic degradation compared to their non-fluorinated counterparts.

One notable application of trifluoroacetic acid esters is in the synthesis of protease inhibitors, which are essential for treating various diseases caused by enzymatic dysregulation. The trifluoroacetyl group can be introduced at strategic positions within a molecule to enhance its binding affinity to protease active sites. This approach has been successfully applied in the development of antiviral and anticancer agents.

The use of bicyclo[3.2.1]octane derivatives in medicinal chemistry stems from their resemblance to natural product scaffolds found in many bioactive compounds. These natural products often exhibit remarkable biological activities due to their unique three-dimensional structures, which are well-mimicked by synthetic analogs like 8-Aza-Bicyclo[3.2.1]octan-3-yl acetic acid derivatives. By leveraging this structural motif, researchers can design molecules that interact specifically with biological targets.

The incorporation of nitrogen into the bicyclic system not only enhances binding interactions but also opens up possibilities for further functionalization through reactions such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. These reactions allow for the introduction of additional substituents that can fine-tune the pharmacological properties of the compound.

In conclusion, CAS No 1980044-86-7 represents a versatile scaffold with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel drugs targeting various diseases.